azepane Properties
Names and Identifiers
-
- Hexamethyleneimine
- HMI
- Homopiperidine
- azepane
- perhydroazepine
- azacycloheptane
- Hexahydro-1H-azepine~Homopiperidine
- Streptomycin B Trihydrochloride monohydrate
- Hexamethylenimine
- 1H-Azepine,hexahydro
- Hexahydro-1H-azepine
- Hexahydroazepine
- hexamethylene amine
- perhydro-1H-azepine
- tetrahydroazepine
- 0402
- 1-Azacycloheptane
- Hexamethylenimine(6CI)
- Azepan
- G 0
- G 0 (amine)
- NSC 16236
- G-o
- cp18407
- AZAPINE
- G-0【amine】
- g0
- 2,3,4,5,6,7-Hexahydro-1H-azepine
- NCGC00091040-01
- CS-B0958
- H0092
- Hexamethylene imine (HMI)
- NCGC00257117-01
- Hexamethyleneimine, 99%
- Azepine, hexahydro-
- AKOS000119078
- NSC16236
- EN300-18063
- DTXCID906879
- CAS-111-49-9
- Cycloheptane, 1-aza-
- CCRIS 8886
- 111-49-9
- Tox21_201482
- EINECS 203-875-9
- D77224
- Azepane #
- NCGC00091040-02
- 2,3,4,5,6,7-hexahydroazepine
- CHEMBL1375444
- Q421530
- J-002592
- HSDB 562
- BP-30036
- NS00005885
- BRN 0001084
- UN 2493
- MFCD00006934
- Z57127566
- Hexamethyleneimine [UN2493] [Flammable liquid]
- CP 18407
- 5-20-04-00003 (Beilstein Handbook Reference)
- NSC-16236
- EC 203-875-9
- F2190-0324
- Hexamethylene imine
- UNII-CZD076G73R
- AI3-26610
- WLN: T7MTJ
- Tox21_303304
- STR01425
- DTXSID1026879
- HEXAMETHYLENEIMINE [HSDB]
- InChI=1/C6H13N/c1-2-4-6-7-5-3-1/h7H,1-6H
- 1H-Azepine, hexahydro-
- UN2493
- NCGC00259033-01
- CZD076G73R
- Cyclohexamethylenimine
- J-521455
- CHEBI:32616
- 1-Azacycloheptane; Azacycloheptane
- Perhydroazepine
- STL124104
- 1Azacycloheptane
- Cycloheptane, 1aza
- Azepine, hexahydro
- HEXAMETHYLENIMINE
- 1HAzepine, hexahydro
- azepan
- Hexahydro1Hazepine
- Azacycloheptane
- Azepane
- HOMOPIPERIDINE
- +Expand
-
- MFCD00006934
- ZSIQJIWKELUFRJ-UHFFFAOYSA-N
- 1S/C6H13N/c1-2-4-6-7-5-3-1/h7H,1-6H2
- C1CCCNCC1
- 1084
Computed Properties
- 99.10480
- 1
- 1
- 0
- 99.104799419g/mol
- 7
- 37.4
- 0
- 0
- 0
- 0
- 0
- 1
- nothing
- nothing
- 0
- 12Ų
Experimental Properties
- 1.47880
- 12.03000
- n20/D 1.466(lit.)
- dissolution
- 138°C
- -37 ºC
- 7.4 mmHg ( 21.1 °C)
- Fahrenheit: 64.4 ° f < br / > Celsius: 18 ° C < br / >
- Colorless to yellowish transparent liquid with ammonia smell [1]
- Soluble in water, easily soluble in ethanol \ ether [12]
- Sensitive to air and heat
- 0.88 g/mL at 25 °C(lit.)
azepane Security Information
- GHS02 GHS05 GHS06
- CM3150000
- 3
- 3
- S26-S36/37/39-S45-S28A-S16-S1
- II
- II
- R11; R20; R28; R34
- 3
- F T+
- UN 2493 3/PG 2
- H225-H300-H314-H331
- P210-P261-P264-P280-P301 + P310-P305 + P351 + P338
- dangerous
- II
- 11-20-25-34
- Danger
- Yes
- 1.6-9.9%(V)
- 3
azepane Customs Data
- 2933990090
-
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
azepane Related Literature
-
1. Catalytic properties of nickel/sepiolite promoted with potassium and lanthanum in adiponitrile hydrogenation under mild conditionsYang Lv,Fang Hao,Shaofeng Xiong,Pingle Liu,He'an Luo RSC Adv. 2016 6 60933
-
J. Bouquet,D. T. King,G. Vadlamani,G. R. Benzie,B. Iorga,D. Ide,I. Adachi,A. Kato,D. J. Vocadlo,B. L. Mark,Y. Blériot,J. Désiré Org. Biomol. Chem. 2017 15 4609
-
Bin Guo,Jingya Xiu,Yi Shen,Qingeng Li RSC Adv. 2020 10 30683
-
4. The ring size of cyclic amines as a relevant feature in the activity of Ru-based complexes for ROMPLarissa R. Fonseca,Eduardo S. P. Nascimento,José L. Silva Sá,Benedito S. Lima-Neto New J. Chem. 2015 39 4063
-
Qi Zhao,Wenhao Yang,Jingjie Luo,Changhai Liang New J. Chem. 2022 46 1498
-
6. Syntheses of piperidine and perhydroazepine derivatives, precursors of two selective antagonists of muscarinic M2 receptors: AF-DX 384 and its perhydroazepine isomerCécile Perrio-Huard,Christophe Ducandas,Marie Claire Lasne,Bernard Moreau J. Chem. Soc. Perkin Trans. 1 1996 2925
-
Tayeb Belhocine,Stewart A. Forsyth,H. Q. Nimal Gunaratne,Mark Nieuwenhuyzen,Alberto V. Puga,Kenneth R. Seddon,Geetha Srinivasan,Keith Whiston Green Chem. 2011 13 59
-
Sujit Mahato,Chandan K. Jana Org. Biomol. Chem. 2017 15 1655
-
J. Désiré,M. Mondon,N. Fontelle,S. Nakagawa,Y. Hirokami,I. Adachi,R. Iwaki,G. W. J. Fleet,D. S. Alonzi,G. Twigg,T. D. Butters,J. Bertrand,V. Cendret,F. Becq,C. Norez,J. Marrot,A. Kato,Y. Blériot Org. Biomol. Chem. 2014 12 8977
-
Younghyun Lee,Hoyoung Park,Jeehoon Han,Jechan Lee React. Chem. Eng. 2021 6 225
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